N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide

• IUPAC Name: N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide
• InChI: InChI=1S/C16H23N7O2/c1-22(2)15-18-12(19-16(20-15)23(3)4)9-17-14(24)13-10-7-5-6-8-11(10)25-21-13/h5-9H2,1-4H3,(H,17,24)
• InChI Key: CHJQMCWLJJUSRN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)CNC(=O)C2=NOC3=C2CCCC3)N(C)C
• Molecular Formula: C16H23N7O2
• Molecular Weight: 345.40 g/mol

Description

The compound contains an isoxazole ring, which is a five-membered heterocyclic moiety commonly found in many commercially available drugs. Isoxazoles can be synthesized via different pathways using both homogeneous and heterogeneous catalysts.

Synthesis Analysis

Most synthetic methods for isoxazole synthesis employ Cu (I) or Ru (II) as catalysts for (3 + 2) cycloaddition reaction. The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole.

Scientific Research Applications

Nonlinear Optical Materials

• Application : DAST crystals are used for efficient terahertz (THz) generation and detection across a wide frequency range (0.3 to 15 THz). .

Crystal Growth Enhancement

• . These composite films show improved properties for detector applications.

Controlled Growth Techniques

• .

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Isoxazoles are found in many drugs and can bind to biological targets based on their chemical diversity.

Future Directions

Future research could focus on developing alternate metal-free synthetic routes for the synthesis of isoxazoles, given the drawbacks associated with current synthetic methods.